Cas no 2228130-45-6 (2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• CAS No: 2228130-45-6
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6187060
• PubChem ID: 165790463
• Update Time: 2025-06-11

2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• EN300-1760681
• 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• 2228130-45-6

• Inchi： 1S/C11H13N3O3/c1-14-5-7(9(15)8(12)11(16)17)6-3-2-4-13-10(6)14/h2-5,8-9,15H,12H2,1H3,(H,16,17)
• InChI Key： NAGRSORAOVBJKX-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid

Introduction to 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2228130-45-6)

2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2228130-45-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of amino acids and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid is characterized by a central propanoic acid moiety with an amino group and a hydroxyl group attached to the β-carbon. The key feature of this compound is the presence of a 1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl substituent, which imparts significant biological activity and pharmacological potential.

Recent studies have highlighted the potential of 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This inhibition was attributed to the compound's ability to stabilize α-helical structures and prevent the formation of toxic β-sheet aggregates. Additionally, the compound was found to reduce oxidative stress and inflammation in neuronal cells, further contributing to its neuroprotective properties.

Beyond neurodegenerative diseases, 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has also shown promise in cancer research. Studies have indicated that the compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. In particular, it has been effective against breast cancer and colorectal cancer cell lines, demonstrating its potential as an anticancer agent.

The mechanism of action of 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid in cancer cells involves the modulation of multiple signaling pathways. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling, which is frequently dysregulated in various types of cancer. This inhibition leads to cell cycle arrest and apoptosis, thereby reducing tumor growth.

In addition to its therapeutic potential, 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has also been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for chronic administration in clinical settings.

The safety profile of 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has been extensively evaluated in animal models. Toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-amino-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-y l}propanoic acid (CAS No. 2228130 -45 -6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects.